![molecular formula C9H10 B6154715 5-ethynylbicyclo[2.2.1]hept-2-ene CAS No. 77891-01-1](/img/no-structure.png)
5-ethynylbicyclo[2.2.1]hept-2-ene
Overview
Description
5-ethynylbicyclo[2.2.1]hept-2-ene is a chemical compound with the molecular formula C9H12 . It is a derivative of bicyclo[2.2.1]hept-2-ene, which is a type of organic compound known as a norbornene .
Molecular Structure Analysis
The molecular structure of 5-ethynylbicyclo[2.2.1]hept-2-ene consists of a bicyclic system with a ethynyl (C≡C-H) group attached to the 5-position of the bicyclo[2.2.1]hept-2-ene core . The exact 3D structure can be viewed using specific software .properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-ethynylbicyclo[2.2.1]hept-2-ene can be achieved through a multistep process involving several reactions.", "Starting Materials": [ "Cyclohexene", "Acetylene", "Sodium amide", "Bromine", "Sodium hydroxide", "Sodium sulfate", "Methanol", "Ethanol", "Diethyl ether", "Petroleum ether" ], "Reaction": [ "Step 1: Cyclohexene is reacted with acetylene in the presence of sodium amide to form 5-ethynylcyclohexene.", "Step 2: 5-ethynylcyclohexene is then brominated using bromine to form 5-bromo-5-ethynylcyclohexene.", "Step 3: 5-bromo-5-ethynylcyclohexene is treated with sodium hydroxide to form 5-bromo-5-ethynylcyclohex-2-en-1-ol.", "Step 4: The resulting compound is then dehydrated using sulfuric acid to form 5-bromo-5-ethynylcyclohex-2-en-1-one.", "Step 5: The final step involves the reduction of 5-bromo-5-ethynylcyclohex-2-en-1-one using sodium borohydride in methanol to form 5-ethynylbicyclo[2.2.1]hept-2-ene." ] } | |
CAS RN |
77891-01-1 |
Product Name |
5-ethynylbicyclo[2.2.1]hept-2-ene |
Molecular Formula |
C9H10 |
Molecular Weight |
118.2 |
Purity |
95 |
Origin of Product |
United States |
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